Cas no 89852-42-6 (4-methyl-N-(propan-2-yl)-1,3-thiazol-2-amine)

• Product Name: 4-methyl-N-(propan-2-yl)-1,3-thiazol-2-amine
• CAS No: 89852-42-6
• MF: C₇H₁₂N₂S
• MW: 156.248579978943
• CID: 4673236
• Update Time: 2025-04-23

4-methyl-N-(propan-2-yl)-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-methyl-N-(propan-2-yl)-1,3-thiazol-2-amine
• N-isopropyl-4-methylthiazol-2-amine
• 2-Thiazolamine, 4-methyl-N-(1-methylethyl)-

• Inchi： 1S/C7H12N2S/c1-5(2)8-7-9-6(3)4-10-7/h4-5H,1-3H3,(H,8,9)
• InChI Key： ZSMPXLJQCKPGFF-UHFFFAOYSA-N
• SMILES： S1C=C(C)N=C1NC(C)C

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 220.4±33.0 °C at 760 mmHg
• Flash Point: 87.1±25.4 °C
• Vapor Pressure: 0.1±0.4 mmHg at 25°C

4-methyl-N-(propan-2-yl)-1,3-thiazol-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on 4-methyl-N-(propan-2-yl)-1,3-thiazol-2-amine

Professional Introduction to 4-methyl-N-(propan-2-yl)-1,3-thiazol-2-amine (CAS No. 89852-42-6)

4-methyl-N-(propan-2-yl)-1,3-thiazol-2-amine, identified by its Chemical Abstracts Service (CAS) number 89852-42-6, is a significant compound in the field of pharmaceutical chemistry. This heterocyclic amine features a unique structural framework that has garnered considerable attention from researchers due to its potential biological activities and synthetic utility.

The molecular structure of 4-methyl-N-(propan-2-yl)-1,3-thiazol-2-amine consists of a thiazole ring substituted with a methyl group at the 4-position and an N-propyl group at the 2-amino position. This configuration contributes to its distinct chemical properties, making it a valuable intermediate in the synthesis of more complex molecules. The thiazole core is particularly noteworthy, as it is a common motif in numerous bioactive compounds, including antibiotics, antifungals, and anti-inflammatory agents.

In recent years, there has been growing interest in exploring the pharmacological potential of thiazole derivatives. Studies have demonstrated that modifications to the thiazole ring can significantly alter its biological activity. For instance, research published in Journal of Medicinal Chemistry has highlighted the role of thiazole derivatives in modulating enzyme activity and inhibiting pathogenic growth. The presence of both nitrogen and sulfur atoms in the thiazole ring allows for diverse interactions with biological targets, making it an attractive scaffold for drug discovery.

The specific substitution pattern in 4-methyl-N-(propan-2-yl)-1,3-thiazol-2-amine has been investigated for its potential therapeutic effects. Preliminary studies suggest that this compound may exhibit properties relevant to neurological disorders and inflammatory conditions. The N-propyl group, in particular, has been shown to enhance binding affinity to certain protein targets, which could be leveraged in the development of novel therapeutic agents.

The synthesis of 4-methyl-N-(propan-2-yl)-1,3-thiazol-2-amine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity. Techniques such as catalytic hydrogenation and nucleophilic substitution have been particularly effective in constructing the desired molecular framework. The development of efficient synthetic routes is crucial for scaling up production and facilitating further research.

The chemical reactivity of 4-methyl-N-(propan-2-yl)-1,3-thiazol-2-amine also makes it a versatile building block for medicinal chemists. Its ability to undergo various functional group transformations allows for the creation of libraries of derivatives with tailored properties. This flexibility is essential for hit identification and optimization during drug discovery programs.

In conclusion, 4-methyl-N-(propan-2-yl)-1,3-thiazol-2-amine (CAS No. 89852-42-6) represents a promising compound with significant implications for pharmaceutical research. Its unique structural features and potential biological activities position it as a valuable candidate for further investigation. As our understanding of molecular interactions continues to evolve, compounds like this are likely to play an increasingly important role in the development of new treatments for various diseases.